Cas no 182821-27-8 (SLV 306)

SLV 306 structure
SLV 306 structure
Product Name:SLV 306
CAS No:182821-27-8
MF:C31H38N2O6
MW:534.643229007721
CID:834137
PubChem ID:3038505
Update Time:2025-04-19

SLV 306 Chemical and Physical Properties

Names and Identifiers

    • SLV 306
    • 2-[(3S)-3-[[1-[(2R)-2-ethoxycarbonyl-4-phenylbutyl]cyclopentanecarbonyl]amino]-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid
    • SLV-306
    • {(3S)-3-[({1-[(2R)-2-(ethoxycarbonyl)-4-phenylbutyl]cyclopentyl}carbonyl)amino]-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl}acetic acid
    • 2-[(3S)-3-{1-[(2R)-3-ethoxy-3-oxo-2-(2-phenylethyl)propyl]cyclopentaneamido}-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]acetic acid
    • DB05796
    • daglutrilo
    • ((3S)-3-(1-((2R)-2-ETHOXYCARBONYL-4-PHENYLBUTYL)CYCLOPENTANECARBOXAMIDO)-2-OXO-2,3,4,5-TETRAHYDRO-1H-1-BENZAZEPIN-1-YL)ACETIC ACID
    • UNII-KKV299446X
    • 1H-1-Benzazepine-1-acetic acid, 3-(((1-((2R)-2-(ethoxycarbonyl)-4-phenylbutyl)cyclopentyl)carbonyl)amino)-2,3,4,5-tetrahydro-2-oxo-, (3S)-
    • Daglutril [INN]
    • Daglutril
    • GTPL6506
    • CHEMBL4799605
    • DAGLUTRILUM
    • SCHEMBL652730
    • NCGC00386661-01
    • KKV299446X
    • DTXSID60171341
    • ((3S)-3-{1-((2R)-2-Ethoxycarbonyl-4-phenylbutyl)cyclopentanecarboxamido}-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid
    • NS00069573
    • 182821-27-8
    • E98688
    • 2-((3S)-3-((1-((2R)-2-ethoxycarbonyl-4-phenylbutyl)cyclopentanecarbonyl)amino)-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetic acid
    • 2-((S)-3-(1-((R)-2-(Ethoxycarbonyl)-4-phenylbutyl)cyclopentanecarboxamido)-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetic acid
    • DTXCID1093832
    • 1H-1-Benzazepine-1-acetic acid, 3-(((1-(2-(ethoxycarbonyl)-4-phenylbutyl)cyclopentyl)carbonyl)amino)-2,3,4,5-tetrahydro-2-oxo-, (S-(R*,S*))-
    • 2-((3S)-3-(1-((2R)-3-ethoxy-3-oxo-2-(2-phenylethyl)propyl)cyclopentaneamido)-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid
    • SLV306
    • Q27076974
    • AKOS025146997
    • Inchi: 1S/C31H38N2O6/c1-2-39-29(37)24(15-14-22-10-4-3-5-11-22)20-31(18-8-9-19-31)30(38)32-25-17-16-23-12-6-7-13-26(23)33(28(25)36)21-27(34)35/h3-7,10-13,24-25H,2,8-9,14-21H2,1H3,(H,32,38)(H,34,35)/t24-,25+/m1/s1
    • InChI Key: XMQODGUTLZXUGZ-RPBOFIJWSA-N
    • SMILES: O=C(C1(C[C@H](C(=O)OCC)CCC2C=CC=CC=2)CCCC1)N[C@@H]1C(N(CC(=O)O)C2C=CC=CC=2CC1)=O

Computed Properties

  • Exact Mass: 534.27298694g/mol
  • Monoisotopic Mass: 534.27298694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 12
  • Complexity: 863
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 113Ų

SLV 306 Pricemore >>

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